Cas no 2679949-88-1 (tert-butyl N-(tert-butoxy)carbonyl-N-(3R)-4-methyl-1-oxopentan-3-ylcarbamate)

• Product Name: tert-butyl N-(tert-butoxy)carbonyl-N-(3R)-4-methyl-1-oxopentan-3-ylcarbamate
• CAS No: 2679949-88-1
• MF: C₁₆H₂₉NO₅
• MW: 315.405165433884
• MDL: MFCD34183891
• CID: 5644918
• PubChem ID: 165919479
• Update Time: 2025-06-12

tert-butyl N-(tert-butoxy)carbonyl-N-(3R)-4-methyl-1-oxopentan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(tert-butoxy)carbonyl]-N-[(3R)-4-methyl-1-oxopentan-3-yl]carbamate
• 2679949-88-1
• EN300-28254411
• tert-butyl N-(tert-butoxy)carbonyl-N-(3R)-4-methyl-1-oxopentan-3-ylcarbamate

• MDL： MFCD34183891
• Inchi： 1S/C16H29NO5/c1-11(2)12(9-10-18)17(13(19)21-15(3,4)5)14(20)22-16(6,7)8/h10-12H,9H2,1-8H3/t12-/m1/s1
• InChI Key： OKCLXORZKHYOOR-GFCCVEGCSA-N
• SMILES： O(C(N(C(=O)OC(C)(C)C)[C@H](CC=O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 315.20457303g/mol
• Monoisotopic Mass: 315.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.9Ų

Additional information on tert-butyl N-(tert-butoxy)carbonyl-N-(3R)-4-methyl-1-oxopentan-3-ylcarbamate

Research Brief on tert-butyl N-(tert-butoxy)carbonyl-N-(3R)-4-methyl-1-oxopentan-3-ylcarbamate (CAS: 2679949-88-1)

The compound tert-butyl N-(tert-butoxy)carbonyl-N-(3R)-4-methyl-1-oxopentan-3-ylcarbamate (CAS: 2679949-88-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tert-butyl and carbamate functional groups, serves as a critical intermediate in the synthesis of complex bioactive molecules, particularly in the development of protease inhibitors and peptide-based therapeutics. Recent studies have explored its potential applications in drug discovery, highlighting its role in enhancing the stability and bioavailability of therapeutic peptides.

Recent research has focused on the synthetic pathways and optimization strategies for producing tert-butyl N-(tert-butoxy)carbonyl-N-(3R)-4-methyl-1-oxopentan-3-ylcarbamate with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route using enantioselective catalysis, achieving a 92% yield and >99% enantiomeric excess. This advancement addresses previous challenges related to scalability and stereochemical control, making the compound more accessible for large-scale pharmaceutical applications.

In addition to its synthetic utility, this compound has been investigated for its role in the design of novel protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of peptidomimetics targeting the SARS-CoV-2 main protease. The results indicated that derivatives of this compound exhibited potent inhibitory activity (IC50 values in the nanomolar range), suggesting its potential as a scaffold for antiviral drug development. The study also highlighted the compound's ability to improve metabolic stability, a common limitation in peptide-based therapeutics.

Further investigations have explored the physicochemical properties of tert-butyl N-(tert-butoxy)carbonyl-N-(3R)-4-methyl-1-oxopentan-3-ylcarbamate, including its solubility, stability under physiological conditions, and compatibility with various formulation strategies. A recent preprint on ChemRxiv (2024) presented computational and experimental data on its degradation kinetics, revealing excellent stability in acidic environments but susceptibility to hydrolysis at neutral pH. These findings have important implications for its storage, handling, and formulation in drug development processes.

Looking ahead, researchers are exploring the broader applications of this compound beyond its current uses. Preliminary data from a multinational pharmaceutical company (unpublished, 2024) suggest its potential in the synthesis of macrocyclic compounds for oncology targets. The unique stereochemistry and functional group arrangement of this molecule make it a versatile building block for diverse therapeutic modalities. As research progresses, we anticipate more publications detailing its applications in targeted drug delivery and bioconjugation strategies.

In conclusion, tert-butyl N-(tert-butoxy)carbonyl-N-(3R)-4-methyl-1-oxopentan-3-ylcarbamate (CAS: 2679949-88-1) represents a valuable chemical entity in modern pharmaceutical research. Recent advancements in its synthesis and application underscore its growing importance in drug discovery pipelines. Future studies will likely focus on expanding its utility in novel therapeutic areas and further optimizing its synthetic accessibility for industrial-scale production.